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Compound of Interest

Compound Name: RAD-150?

Cat. No.: B8300937 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of potent research compounds like RAD-150 is paramount. This guide provides

essential procedural information, including personal protective equipment (PPE)

recommendations, operational workflows, and disposal plans to minimize exposure and ensure

a safe laboratory environment. RAD-150, a nonsteroidal selective androgen receptor modulator

(SARM), is intended for research use only and is not approved for human or veterinary use.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and should be based on a thorough risk

assessment of the specific procedures being performed. Given that RAD-150 is typically

supplied as a solid powder, the highest risk of exposure is through inhalation of airborne

particles and dermal contact.

Recommended PPE for Handling RAD-150 Powder:
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Activity Recommended PPE Rationale

Weighing and Dispensing

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

with eye protection (safety

glasses or goggles)- Nitrile

gloves (double-gloving

recommended)- Disposable

lab coat- Sleeve covers

High risk of aerosolization and

inhalation of potent powder.

Full respiratory and eye

protection is crucial. Double-

gloving provides an additional

barrier.

Solution Preparation

- Chemical fume hood- Safety

glasses with side shields or

chemical splash goggles-

Nitrile gloves- Lab coat

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills exists.

Engineering controls like a

fume hood are the primary

means of protection.

General Laboratory Operations
- Safety glasses- Nitrile gloves-

Lab coat

Standard laboratory practice to

protect against incidental

contact.

Operational Plan for Safe Handling
A systematic approach is essential for safely handling potent compounds like RAD-150 from

receipt to disposal.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks. The compound should be

stored in a cool, dry, and dark place.[2] For long-term storage, -20°C is recommended.[2] The

storage area should be clearly labeled and access restricted to authorized personnel.

Engineering Controls
Whenever possible, handle RAD-150 within a certified chemical fume hood or a glove box,

especially when working with the powdered form. This minimizes the risk of inhalation
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exposure. For operations that may generate significant amounts of airborne particles, consider

using containment systems like a powder-containment balance enclosure.

Weighing and Reconstitution
Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.

Prepare the workspace within the fume hood by lining it with absorbent, disposable bench

paper.

Weighing: Use a dedicated set of spatulas and weighing papers. Handle the container and

powder with care to avoid creating dust.

Reconstitution: RAD-150 is soluble in methanol.[1] When preparing solutions, add the

solvent slowly to the powder to avoid splashing.

Spill Management
In the event of a spill, evacuate the immediate area if the spill is large or if there is a risk of

significant aerosolization. For small spills:

Wear appropriate PPE, including a respirator.

Cover the spill with an absorbent material.

Gently clean the area with a suitable solvent (e.g., methanol) and then with soap and water.

Collect all contaminated materials in a sealed container for proper disposal.

Disposal Plan
All waste contaminated with RAD-150 must be treated as hazardous waste.
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Waste Type Disposal Procedure

Contaminated Solid Waste (e.g., gloves, wipes,

weighing papers)

- Collect in a dedicated, clearly labeled, and

sealed hazardous waste container.

Contaminated Liquid Waste (e.g., unused

solutions)

- Collect in a sealed, shatter-resistant container

clearly labeled as hazardous waste. Do not pour

down the drain.

Contaminated Sharps (e.g., needles, pipette

tips)

- Dispose of in a designated sharps container

that is clearly labeled as containing hazardous

chemical waste.

All hazardous waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance on hazardous waste disposal.

Experimental Workflow for Safe Handling of RAD-
150
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Caption: Workflow for the safe handling of RAD-150, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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